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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 1-Undecanol-d4, a deuterated form of 1-Undecanol. Due to the limited availability

of specific experimental data for the deuterated compound, this document leverages the

extensive data available for the non-deuterated parent compound, 1-Undecanol, as a close

surrogate. The primary difference lies in the isotopic substitution, which minimally affects the

overall chemical behavior but is significant for its application as an internal standard in

analytical chemistry.

Chemical Identity and Structure
1-Undecanol-d4 is a fatty alcohol that is structurally identical to 1-Undecanol, with the

exception of four deuterium atoms replacing hydrogen atoms.[1] While the exact position of

deuteration can vary depending on the synthesis, it is typically on the carbon chain. The

fundamental structure consists of an eleven-carbon aliphatic chain with a terminal hydroxyl

group.[2]

IUPAC Name: undecan-1-ol-d4 Synonyms: Undecyl alcohol-d4[1][3]

The chemical structure of 1-Undecanol is depicted below:

Caption: Chemical Structure of 1-Undecanol.
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Physicochemical Properties
The following tables summarize the key physicochemical properties of 1-Undecanol. These

values are expected to be very similar for 1-Undecanol-d4, with a slight increase in molecular

weight and density due to the presence of deuterium.

Table 1: General and Physical Properties

Property Value

Molecular Formula C₁₁H₂₄O[4][5][6]

Molecular Weight 172.31 g/mol [4][5][6]

Appearance Colorless liquid[4][7]

Odor Mild, citrus-like[4][7]

Melting Point 11-19 °C[5][7]

Boiling Point 243 °C (at 760 mm Hg)[5]

Density 0.8298 g/mL at 20 °C[4]

Flash Point >82 °C[5]

Table 2: Solubility and Partition Coefficient

Property Value

Solubility in Water Insoluble[5]

Solubility in Organic Solvents Soluble in ethanol and diethyl ether[5]

logP (Octanol/Water Partition Coefficient) 4.9[8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Undecanol. For 1-
Undecanol-d4, while the overall spectral features will be similar, shifts in the mass spectrum

and changes in the nuclear magnetic resonance (NMR) spectrum are expected due to the
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deuterium labeling. The National Institute of Standards and Technology (NIST) provides

reference spectra for 1-Undecanol, which can serve as a basis for comparison.[6][9][10]

Experimental Protocols
Application as an Internal Standard
1-Undecanol-d4 is primarily utilized as an internal standard in quantitative analysis by

techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[1] Its chemical similarity to the non-deuterated

analyte ensures similar behavior during sample preparation and analysis, while the mass

difference allows for its distinct detection and quantification.

A general workflow for its use as an internal standard is as follows:
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Sample Preparation

Instrumental Analysis

Data Processing

Add known amount of
1-Undecanol-d4 to sample

Perform extraction or
derivatization

Inject sample into
GC-MS or LC-MS

Separate analyte and
internal standard

Detect and quantify ions

Calculate response factor

Determine analyte concentration

Click to download full resolution via product page

Caption: Workflow for using 1-Undecanol-d4 as an internal standard.

Synthesis of 1-Undecanol
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1-Undecanol is commonly synthesized through the reduction of undecanal or undecanoic acid

derivatives.[2][5] One established method involves the reduction of ethyl undecanoate using a

reducing agent like sodium metal. Another approach is the catalytic hydrogenation of ethyl ω-

undecenoate. These methods can be adapted for the synthesis of 1-Undecanol-d4 by using

deuterated starting materials or reagents.

Safety and Handling
1-Undecanol is considered to be mildly irritating to the skin, eyes, and lungs.[4][5] Ingestion can

be harmful.[5] It is also classified as a marine pollutant.[4] Standard laboratory safety

precautions should be taken when handling this compound, including the use of personal

protective equipment such as gloves and safety glasses.[11] For detailed safety information, it

is recommended to consult the Safety Data Sheet (SDS).[8][12][13]

Applications in Research and Development
The primary application of 1-Undecanol-d4 is as a tracer and internal standard for quantitative

analysis in various research fields, including drug metabolism and pharmacokinetic studies.[1]

The non-deuterated form, 1-Undecanol, is found naturally in fruits, butter, and eggs and is used

as a flavoring agent in the food industry.[5] It also serves as a precursor in the synthesis of

other chemicals, such as undecanal, which is used in the fragrance industry.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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